Cas no 62679-92-9 (2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)-)

2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)- structure
62679-92-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)-
CAS No:62679-92-9
MF:C7H10N2O3
MW:170.165901660919
CID:435452
PubChem ID:10464726
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 1-(1-methoxyethyl)-
    • 1-(1-methoxyethyl)pyrimidine-2,4-dione
    • SCHEMBL20850213
    • DTXSID50440290
    • 62679-92-9
    • CTK2B4470
    • Inchi: 1S/C7H10N2O3/c1-5(12-2)9-4-3-6(10)8-7(9)11/h3-5H,1-2H3,(H,8,10,11)
    • InChI Key: JEKHCDRDEZWCIT-UHFFFAOYSA-N
    • SMILES: O(C)C(C)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 170.0692
  • Monoisotopic Mass: 170.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.64
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